4-[(4-Chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride
4-[(4-Chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride
Brand Name:
Vulcanchem
CAS No.:
110406-46-7
VCID:
VC20811633
InChI:
InChI=1S/C30H32ClN3O.ClH/c31-25-16-14-24(15-17-25)22-29-27-12-4-5-13-28(27)30(35)34(32-29)26-11-7-20-33(21-18-26)19-6-10-23-8-2-1-3-9-23;/h1-5,8-9,12-17,26H,6-7,10-11,18-22H2;1H
SMILES:
C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl
Molecular Formula:
C30H32ClN3O.ClH.H2O
Molecular Weight:
522.5 g/mol
4-[(4-Chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride
CAS No.: 110406-46-7
Cat. No.: VC20811633
Molecular Formula: C30H32ClN3O.ClH.H2O
Molecular Weight: 522.5 g/mol
* For research use only. Not for human or veterinary use.
![4-[(4-Chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride - 110406-46-7](/images/no_structure.jpg)
Specification
| CAS No. | 110406-46-7 |
|---|---|
| Molecular Formula | C30H32ClN3O.ClH.H2O |
| Molecular Weight | 522.5 g/mol |
| IUPAC Name | 4-[(4-chlorophenyl)methyl]-2-[1-(3-phenylpropyl)azepan-4-yl]phthalazin-1-one;hydrochloride |
| Standard InChI | InChI=1S/C30H32ClN3O.ClH/c31-25-16-14-24(15-17-25)22-29-27-12-4-5-13-28(27)30(35)34(32-29)26-11-7-20-33(21-18-26)19-6-10-23-8-2-1-3-9-23;/h1-5,8-9,12-17,26H,6-7,10-11,18-22H2;1H |
| Standard InChI Key | MMEXHXQMSBROSR-UHFFFAOYSA-N |
| SMILES | C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl |
| Canonical SMILES | C1CC(CCN(C1)CCCC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C(=N3)CC5=CC=C(C=C5)Cl.Cl |
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